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Compound of Interest

Compound Name: 2-O-Hydroxyethyl-d-glucose
CAS No.: 2280-43-5
Cat. No.: B1458490
Get Quote
. J

Executive Safety & Technical Summary

2-O-Hydroxyethyl-d-glucose (CAS: 2280-43-5 / 25018-15-9) is a glucose derivative often
used as a metabolic tracer or intermediate in carbohydrate synthesis. While generally classified
as low toxicity under GHS standards, it presents specific operational challenges in a drug
development environment.

The Dual-Risk Profile:

o Personnel Safety: As a fine organic powder, it poses a risk of particulate inhalation and
potential respiratory sensitization upon repeated exposure. Standard carbohydrate
derivatives can act as mild irritants to mucous membranes.

o Data Integrity (Critical): This compound is hygroscopic.[1] Improper handling leads to
moisture absorption, altering molecular weight calculations and compromising stoichiometric
precision in downstream synthesis or metabolic assays.

Core Directive: Treat this substance as a Potential Irritant and Moisture-Sensitive Reagent.
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Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent cross-contamination and minimize particulate exposure.

Operational Logic (The

PPE Category Specification "Why")
y
Latex-Free: Avoids allergen
introduction. Tactility: Essential
Nitrile Gloves (Min. thickness for handling small weighing

Hand Protection ) o i
0.11 mm) boats without static disruption.

Change immediately if

punctured.

Protects against inadvertent
powder flicking during spatula
) Safety Glasses with Side transfer. Goggles are required
Eye Protection ) ] ]
Shields (ANSI z287.1) only if generating large dust
clouds (unlikely in micro-scale

use).

Primary Control: Handling
inside a certified fume hood
prevents dust accumulation in

Fume Hood (Primary) or o
the lab. Secondary: If weighing

Respiratory N95/P2 Respirator
on an open bench, an N95
(Secondary) )
mask is mandatory to prevent
inhalation of fine particulates
[1].
Prevents accumulation of
Standard Lab Coat ]
Body Defense organic dust on street clothes.

(Cotton/Poly blend)
Must be buttoned to the neck.

Technical Handling Protocol: The "Dry-Chain"
Method

Objective: Transfer reagent without inducing hydration or static scattering.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Phase A: Preparation

e Environment: Ensure the laboratory humidity is monitored (<50% RH preferred).

 Static Control: Carbohydrate powders are prone to static charge, causing them to "jump”
from spatulas. Use an anti-static gun or ionizer bar near the balance if available [2].

» Equilibration: Allow the reagent container to reach room temperature before opening to
prevent condensation on the solid.

Phase B: Weighing & Solubilization

e The "Closed Transfer" Rule:
o Open the vial inside the fume hood.
o Transfer the required amount into a pre-tared weighing boat.

o IMMEDIATELY reseal the stock vial. Do not leave it open while waiting for the balance to
stabilize.

e Solvent Addition:

o Add the solvent (e.g., water, buffer, DMSO) to the weighing vessel or intermediate flask
before removing it from the hood. This traps the dust in solution, eliminating the inhalation
hazard for subsequent steps.

Phase C: Spill Management

o Dry Spill: Do not wet initially (this creates a sticky syrup). Sweep gently with a brush into a
dustpan, then wipe the surface with a damp paper towel.

o Wet Spill: Absorb with inert material (vermiculite or paper towels). Clean area with 70%
Ethanol to remove sticky residues.

Disposal & Environmental Compliance

Although glucose derivatives are often biodegradable, laboratory chemical residues must never
be poured down the drain without specific EHS authorization.
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Disposal Workflow

o Solid Waste: Excess powder in vials should be capped and placed in the Solid Chemical
Waste drum (Non-Hazardous Organic).

» Liquid Waste: Aqueous or organic solutions containing 2-O-Hydroxyethyl-d-glucose should
be segregated into Non-Halogenated Organic Waste or Aqueous Waste streams, depending
on the solvent used.

o Container Decontamination: Triple rinse empty vials with water. Deface the label. Dispose of
the rinsed vial in glass recycling or sharps containers [3].

Operational Logic Visualization

The following diagram illustrates the "Dry-Chain" workflow to ensure safety and sample
integrity.

Critical Handling Phase

Check Humidity & Don PPE: : Weighing: > IMMEDIATE Solubilize Solid W
Equilibrate Temp Nitrile + Lab Coat + Glasses [Tansierio Fume Hood i Use Anti-Static Measures Reseal of Stock Vial (Trap Dust) ]

Start: Reagent Retrieval

Click to download full resolution via product page

Figure 1: The "Dry-Chain" workflow emphasizes immediate resealing to prevent hygroscopic
degradation and dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. tutorchase.com [tutorchase.com]

» To cite this document: BenchChem. [Operational Guide: Safe Handling & Logistics for 2-O-
Hydroxyethyl-d-glucose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1458490/docs#operational-guide-safe-handling-
logistics-for-2-0-hydroxyethyl-d-glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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